Cas no 273207-08-2 (1-Piperidinecarboxylic acid, 4-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester
• CAS No: 273207-08-2
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• CID: 5223990
• Update Time: 2026-03-07

1-Piperidinecarboxylic acid, 4-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H20N2O2S/c1-12(2,3)16-11(15)14-6-4-10(5-7-14)8-13-9-17/h10H,4-8H2,1-3H3
• InChI Key： HFLSLXDKKYRQSP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN=C=S)CC1

Additional information on 1-Piperidinecarboxylic acid, 4-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic Acid, 4-(Isothiocyanatomethyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound 1-Piperidinecarboxylic acid, 4-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester (CAS No. 273207-08-2) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an isothiocyanate group and an ester functional group. The piperidine moiety provides a rigid framework that enhances the molecule's stability and bioavailability, while the isothiocyanate group imparts reactive properties that make it versatile in chemical synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a bioisostere in medicinal chemistry has been extensively explored. For instance, researchers have utilized its isothiocyanate functionality to design novel inhibitors for protein kinases, which are key targets in oncology and inflammatory diseases. The 1,1-dimethylethyl ester group further enhances its pharmacokinetic profile by improving solubility and absorption rates.

In addition to its role in pharmaceuticals, this compound has found applications in agrochemicals. Its ability to modulate plant defense mechanisms has been leveraged in the development of eco-friendly pesticides. Field trials have demonstrated that derivatives of this compound can effectively protect crops against fungal infections without adverse environmental impacts. This aligns with the growing demand for sustainable agricultural practices.

The synthesis of 1-Piperidinecarboxylic acid, 4-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for preclinical studies. The use of microwave-assisted reactions has also streamlined the synthesis process, reducing production time and costs.

From a structural standpoint, the molecule's piperidine ring serves as a scaffold that can be further functionalized to create libraries of related compounds. This modular approach has facilitated high-throughput screening campaigns aimed at identifying lead compounds for various therapeutic areas. The integration of computational chemistry tools has further enhanced the efficiency of these efforts by enabling virtual screening and molecular docking studies.

Despite its promising applications, the handling and storage of this compound require adherence to standard laboratory safety protocols. Its reactivity with moisture and light necessitate storage under inert conditions. Researchers are advised to wear appropriate personal protective equipment when working with this compound to minimize exposure risks.

In conclusion, 1-Piperidinecarboxylic acid, 4-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester (CAS No. 273207-08-2) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile functional groups make it an invaluable tool in drug discovery and agrochemical development. As research continues to uncover new applications for this compound, it is poised to play an even more significant role in advancing science and technology.